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Compound of Interest

Compound Name: 6-Chloro-4'-hydroxyflavone

CAS No.: 3505-42-8

Cat. No.: B11851889

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 6-Chloro-4'-
hydroxyflavone

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Flavonoid Scaffold
Flavonoids represent a vast and diverse class of polyphenolic secondary metabolites found

throughout the plant kingdom. Their core structure, a 15-carbon skeleton consisting of two

phenyl rings (A and B) and a heterocyclic ring (C), provides a privileged scaffold for chemical

modifications that give rise to a wide array of biological activities. These activities, including

antioxidant, anti-inflammatory, antibacterial, and anticancer effects, have positioned flavonoids

as promising candidates in drug discovery and development.[1][2][3][4]

This guide focuses on a specific, synthetically accessible derivative: 6-Chloro-4'-
hydroxyflavone. The introduction of a chlorine atom at the 6-position of the A-ring and a

hydroxyl group at the 4'-position of the B-ring is anticipated to significantly modulate the

physicochemical and biological properties of the parent flavone molecule. The electron-
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withdrawing nature of the chlorine atom can influence the electron density of the

benzopyranone system, affecting properties like acidity (pKa) and electrochemical behavior.

Simultaneously, the 4'-hydroxyl group is a critical determinant of antioxidant activity and can

serve as a key hydrogen bond donor/acceptor, influencing solubility and receptor interactions.

Understanding the fundamental physicochemical properties of 6-Chloro-4'-hydroxyflavone is

a prerequisite for its rational application in any research or development context. This guide

provides a comprehensive overview of its structural features, predicted physicochemical

parameters, and detailed, field-proven protocols for its empirical characterization. The insights

herein are designed to equip researchers with the necessary knowledge to synthesize, purify,

and evaluate this compound for its potential therapeutic applications.

Chemical Identity and Structural Elucidation
A precise understanding of the molecular structure is the foundation of all subsequent

physicochemical analysis.

IUPAC Name: 6-chloro-2-(4-hydroxyphenyl)chromen-4-one

Molecular Formula: C₁₅H₉ClO₃

CAS Number: While a specific CAS number for this exact structure is not widely indexed,

related compounds provide a basis for its classification. For instance, 6-hydroxyflavone is

registered under CAS 6665-83-4[5][6] and 4'-hydroxyflavone under CAS 4143-63-9.[7]

The molecular structure, presented below, consists of a flavone core with a chlorine substituent

on the A-ring and a hydroxyl group on the B-ring.

Caption: Chemical structure of 6-Chloro-4'-hydroxyflavone.

Core Physicochemical Properties: A Predictive
Analysis
Direct experimental data for 6-Chloro-4'-hydroxyflavone is scarce. However, we can project

its properties with a high degree of confidence by synthesizing data from its parent molecules,

6-hydroxyflavone and 4'-hydroxyflavone, and considering the electronic effects of its

substituents.
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Property Predicted Value
Rationale & Authoritative
Context

Molecular Weight 272.68 g/mol

Calculated from the molecular

formula C₁₅H₉ClO₃. For

comparison, 4'-chloroflavone is

256.68 g/mol and 6-

hydroxyflavone is 238.24 g/mol

.[8][9]

Melting Point (°C) ~240 - 260

6-Hydroxyflavone melts at 234-

236 °C.[5][6] The introduction

of a chlorine atom and the

relocation of the hydroxyl

group are expected to slightly

increase the melting point due

to altered crystal packing and

intermolecular forces.

Aqueous Solubility Poorly Soluble

Flavonoids are generally

poorly soluble in water.[10][11]

The presence of the polar

hydroxyl group will slightly

increase solubility compared to

unsubstituted flavone, but the

overall large, nonpolar scaffold

and the hydrophobic chlorine

atom will keep it low. It is

expected to be soluble in

organic solvents like ethanol,

DMSO, and chloroform.[12]

pKa ~7.5 - 8.5 The acidity of the 4'-hydroxyl

group is the most significant.

The pKa of the hydroxyl group

in 7-hydroxyflavone is ~7.28.

[13] The electron-withdrawing

effect of the distant 6-chloro

group is expected to be
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modest. This predicted pKa is

crucial for designing buffered

solutions and understanding its

ionization state at physiological

pH.[14]

LogP (Octanol/Water) ~3.5 - 4.0

The predicted LogP for 6-

hydroxyflavone is 3.6.[8] The

addition of a chlorine atom

generally increases

lipophilicity, which would raise

the LogP value. This

parameter is critical for

predicting membrane

permeability and bioavailability.

Spectroscopic Profile: The Expected Fingerprints
Spectroscopic analysis is essential for structural confirmation and purity assessment. Below

are the anticipated spectral characteristics for 6-Chloro-4'-hydroxyflavone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.[15]

[16]

¹H NMR (in DMSO-d₆):

Aromatic Protons: Multiple signals are expected in the aromatic region (δ 7.0–8.2 ppm).

The protons on the B-ring will appear as two doublets (an AA'BB' system) characteristic of

a 1,4-disubstituted benzene ring. The protons on the A-ring will show coupling patterns

consistent with a 1,2,4-trisubstituted system.

C3-H Proton: A characteristic singlet for the proton at the C3 position is expected around δ

6.9–7.2 ppm.

Hydroxyl Proton: A broad singlet for the 4'-OH group will appear, likely above δ 10.0 ppm,

which will be exchangeable with D₂O.
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¹³C NMR (in DMSO-d₆):

Carbonyl Carbon (C4): A signal in the downfield region, typically around δ 176–178 ppm.

Aromatic Carbons: A series of signals between δ 110–165 ppm. The carbon bearing the

chlorine (C6) and the carbon bearing the hydroxyl group (C4') will be identifiable by their

chemical shifts and the absence of directly attached protons in a DEPT experiment. The

C-Cl bond will cause a downfield shift for C6 compared to the equivalent carbon in 6-

hydroxyflavone.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify key functional groups.

O-H Stretch: A broad absorption band in the region of 3200–3500 cm⁻¹ corresponding to the

hydroxyl group.

C=O Stretch: A strong, sharp absorption band around 1620–1650 cm⁻¹. Conjugation with the

aromatic system lowers this frequency from a typical ketone stretch (~1715 cm⁻¹).[17]

C=C Stretch: Aromatic C=C stretching vibrations will appear in the 1450–1600 cm⁻¹ region.

C-O Stretch: Bands in the 1000–1300 cm⁻¹ region corresponding to the ether and phenol C-

O bonds.

C-Cl Stretch: A band in the fingerprint region, typically around 700-800 cm⁻¹, can be

attributed to the C-Cl bond.

Mass Spectrometry (MS)
MS provides the molecular weight and fragmentation pattern.

Molecular Ion Peak (M⁺): The mass spectrum will show a prominent molecular ion peak. A

characteristic isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be

observed for the molecular ion peak (M⁺) and any chlorine-containing fragment ions, which

is a definitive indicator of the presence of one chlorine atom.

Synthesis and Purification Workflow
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A plausible and efficient synthesis of 6-Chloro-4'-hydroxyflavone can be achieved via the

Baker-Venkataraman rearrangement, a classic method for flavone synthesis.

Synthesis Pathway
Purification Process

5-Chloro-2-hydroxyacetophenone
+ 4-Hydroxybenzoyl chloride

Base-catalyzed
Esterification Ester Intermediate Baker-Venkataraman

Rearrangement (KOH/Pyridine) 1,3-Diketone Intermediate Acid-catalyzed
Cyclization (H₂SO₄/AcOH) Crude 6-Chloro-4'-hydroxyflavone Crude Product Recrystallization

(e.g., from Ethanol/Water)
Column Chromatography

(Silica Gel)
Purity Analysis
(HPLC, TLC) Pure 6-Chloro-4'-hydroxyflavone

Click to download full resolution via product page

Caption: Synthetic and purification workflow for 6-Chloro-4'-hydroxyflavone.

This synthetic approach is robust and adaptable. The key is the initial formation of an ester,

which then rearranges to a 1,3-diketone. This diketone readily undergoes acid-catalyzed

cyclization to form the flavone core.[18] Purification is critical to remove starting materials and

side products, with recrystallization being an effective first step, followed by column

chromatography for high-purity material required for biological testing.

Experimental Protocols for Physicochemical
Characterization
The following protocols represent gold-standard methodologies for determining the key

physicochemical properties of a novel compound like 6-Chloro-4'-hydroxyflavone.

Protocol for Determination of Aqueous Solubility
(Shake-Flask Method)
Causality: The shake-flask method is considered the most reliable method for determining

thermodynamic solubility.[19] It ensures that a true equilibrium is reached between the solid-

state compound and the saturated solution, providing a definitive solubility value.

Methodology:
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Preparation: Add an excess amount of 6-Chloro-4'-hydroxyflavone to a known volume of

purified water (or a relevant buffer, e.g., PBS pH 7.4) in a sealed, screw-cap glass vial. The

excess solid is crucial to ensure saturation.

Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) on a shaker or

rotator for a predetermined period (typically 24-48 hours). The time required should be

sufficient to reach a plateau in concentration.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. Carefully withdraw an aliquot of the supernatant. To ensure all solid is removed,

centrifuge the aliquot at high speed (e.g., 14,000 rpm for 15 minutes).

Quantification: Dilute the clear supernatant with a suitable solvent (e.g., methanol). Analyze

the concentration of the dissolved compound using a validated analytical method, such as

UV-Vis spectrophotometry or Reverse-Phase HPLC, against a standard curve.

Calculation: The solubility is reported in units such as mg/mL or µM.

Protocol for Determination of pKa (UV-Vis
Spectrophotometric Titration)
Causality: The UV-Vis spectrum of a flavonoid is sensitive to the ionization state of its hydroxyl

groups. As the pH of the solution changes, the deprotonation of the 4'-OH group will cause a

bathochromic (red) shift in the absorbance maximum. By monitoring this shift, the pKa can be

accurately determined.[13]

Methodology:

Stock Solution: Prepare a concentrated stock solution of 6-Chloro-4'-hydroxyflavone in a

suitable organic solvent (e.g., methanol) to overcome initial solubility issues.[20]

Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., from pH 2 to

12).

Sample Preparation: Add a small, constant aliquot of the stock solution to each buffer,

ensuring the final concentration of the organic solvent is low (<1%) to minimize its effect on

the pKa.
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Spectral Acquisition: Record the UV-Vis spectrum (e.g., from 200 to 500 nm) for the

compound in each buffer solution.

Data Analysis: Plot the absorbance at a wavelength of maximum change versus the pH of

the buffer. Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation to

determine the pKa value, which corresponds to the pH at the inflection point of the curve.

Protocol for Purity Analysis by Reverse-Phase HPLC
Causality: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is a powerful

technique for separating compounds based on their hydrophobicity. It is the industry standard

for assessing the purity of small molecules, providing high resolution and quantitative accuracy.

[21][22]

Methodology:

System: An HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is required.

Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a

standard choice for flavonoid analysis.[23][24]

Mobile Phase: A gradient elution is typically employed.

Solvent A: Water with 0.1% trifluoroacetic acid (TFA) or formic acid (to ensure sharp

peaks).

Solvent B: Acetonitrile or Methanol with 0.1% acid.

Gradient Program: A typical gradient might run from 5% B to 95% B over 20-30 minutes,

followed by a re-equilibration step. This ensures elution of both polar impurities and the more

nonpolar compound of interest.

Detection: Monitor the elution profile at a wavelength where the compound has a strong

absorbance, determined from its UV-Vis spectrum (likely around 260 nm and 340 nm).

Analysis: Inject a known concentration of the purified 6-Chloro-4'-hydroxyflavone. The

purity is calculated as the percentage of the area of the main peak relative to the total area of

all peaks in the chromatogram.
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Caption: General workflow for physicochemical characterization.

Hypothesized Biological Activity
The structural motifs of 6-Chloro-4'-hydroxyflavone suggest several potential biological

activities worth investigating:

Antibacterial Activity: Flavonoids are known to possess antimicrobial properties.[4] The

specific substitution pattern can influence the spectrum of activity. Studies on related

compounds have shown that hydroxylated flavonoids can exhibit moderate antibacterial

action.[2] The presence of chlorine may further enhance this activity.

Anti-inflammatory Activity: 6-Hydroxyflavone has demonstrated potent anti-inflammatory

activity.[1] It is plausible that 6-Chloro-4'-hydroxyflavone could inhibit inflammatory

pathways, for example, by modulating enzymes like cyclooxygenases or lipoxygenases, or

by interfering with inflammatory signaling cascades.

Enzyme Inhibition: Flavonoids are well-known inhibitors of various enzymes. For instance, 6-

hydroxyflavone is a noncompetitive inhibitor of cytochrome P450 2C9.[5] The specific
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structure of 6-Chloro-4'-hydroxyflavone makes it a candidate for screening against

kinases, proteases, and other enzymes relevant to disease.

Conclusion
6-Chloro-4'-hydroxyflavone is a promising, yet underexplored, flavonoid derivative. This

guide has established its foundational chemical identity and provided a robust, predictive

framework for its key physicochemical properties. By leveraging data from analogous

structures, we anticipate a compound with poor aqueous solubility, a pKa in the physiological

range, and distinct spectroscopic signatures amenable to empirical verification.

The detailed experimental protocols provided herein offer a clear and authoritative path for

researchers to synthesize, purify, and rigorously characterize this molecule. Such

characterization is the critical first step in unlocking its potential in drug discovery, whether as

an antibacterial, anti-inflammatory, or enzyme-inhibiting agent. The true value of 6-Chloro-4'-
hydroxyflavone will only be revealed through the diligent application of these fundamental

analytical and biochemical investigations.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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